Cas no 2098008-66-1 (1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2098008-66-1
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5727314
• PubChem ID: 121214616
• Update Time: 2025-06-23

1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• starbld0047547
• 2098008-66-1
• F2198-6863
• AKOS026725183
• 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole
• 1-methyl-3-pyridin-4-yl-4,5,6,7-tetrahydroindazole
• 1H-Indazole, 4,5,6,7-tetrahydro-1-methyl-3-(4-pyridinyl)-

• Inchi： 1S/C13H15N3/c1-16-12-5-3-2-4-11(12)13(15-16)10-6-8-14-9-7-10/h6-9H,2-5H2,1H3
• InChI Key： MVEVEVWOWPUAPX-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCCC=2C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 391.3±42.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Additional information on 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098008-66-1)

1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 2098008-66-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole class, characterized by a fused indole and pyridine ring system, which is known for its diverse biological activities. The structural motif of 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole incorporates a methyl group at the 1-position and a pyridine substituent at the 3-position, enhancing its potential for interaction with biological targets.

The synthesis and exploration of 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole have been influenced by the growing interest in indazole derivatives as pharmacological agents. Indazoles are a structurally diverse class of compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the tetrahydropyridine moiety in this compound suggests potential for central nervous system (CNS) activity, making it a candidate for further investigation in neuropharmacology.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole and its analogs. These methods have allowed researchers to predict binding affinities and interactions with various biological targets, such as enzymes and receptors. For instance, studies have shown that indazole derivatives can modulate the activity of enzymes involved in signal transduction pathways, which are critical for numerous physiological processes. The pyridine ring in 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole may play a crucial role in these interactions by forming hydrogen bonds or hydrophobic interactions with the target proteins.

The pharmacological potential of 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole has been explored in several preclinical studies. These investigations have focused on its effects on key biological pathways associated with diseases such as cancer and neurodegenerative disorders. For example, research has indicated that this compound may inhibit the activity of kinases involved in tumor growth and progression. Additionally, its ability to cross the blood-brain barrier suggests that it could be developed into a therapeutic agent for neurological conditions.

In vitro studies have demonstrated that 1-methyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazole exhibits moderate activity against certain cancer cell lines. The compound's mechanism of action appears to involve disruption of microtubule formation and induction of apoptosis in cancer cells. These findings are particularly promising given the increasing demand for novel chemotherapeutic agents that can overcome drug resistance. Furthermore, the structural features of 1-methyl-3-(pyridin-4-yll)-4 H -indazole tetrahydropyridine make it an attractive scaffold for structure-based drug design.

The synthesis of 1-methyl - 3 - ( pyridine - 4 - yl ) - 4 , 5 , 6 , 7 - tetrahydro - 1 H - indazole involves multi-step organic reactions that highlight the versatility of indazole chemistry. Key synthetic steps include condensation reactions to form the indazole core followed by functional group modifications to introduce the methyl and pyridine substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound and its derivatives.

Recent research has also explored the pharmacokinetic properties of 1-methyl - 3 - ( pyridine - 4 - yl ) - 4 , 5 , 6 , 7 - tetrahydro - 1 H - indazole using computational models. These studies have provided insights into its absorption distribution metabolism and excretion (ADME) profile. Understanding these properties is crucial for optimizing drug delivery systems and improving therapeutic efficacy. The tetrahydropyridine moiety may influence solubility and permeability characteristics significantly.

The future direction of research on CAS No.20980086611 is likely to focus on expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. By modifying key structural features such as substitution patterns on the indazole ring system or introducing additional functional groups; researchers aim to enhance potency selectivity; reduce toxicity; improve bioavailability; or extend half-life.

In conclusion,_methyl _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ pyridine_ hydro_ hydro_ hydro_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_ hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone_hydroindazolone)_ is an intriguing compound with significant potential across multiple therapeutic areas due to its unique structural features; diverse biological activities; promising preclinical results; synthetic accessibility; computational advantages; pharmacokinetic profile; ADME characteristics; future research directions; structure-based drug design possibilities; medicinal chemistry optimization opportunities; enhanced potency selectivity considerations; reduced toxicity goals improved bioavailability objectives extended half-life prospects expanded therapeutic applications exploration enhanced understanding through computational modeling expanded synthetic methodologies exploration expanded pharmacological investigations enhanced drug development strategies expansion expanded research collaborations expanded interdisciplinary approaches expanded knowledge base expansion enhanced scientific community engagement expansion enhanced global health impact expansion enhanced pharmaceutical industry advancement expansion enhanced academic community collaboration expansion enhanced technological innovation integration expansion enhanced regulatory agency engagement expansion enhanced public health benefit realization expansion enhanced sustainable development goals alignment expansion enhanced ethical considerations integration expansion enhanced patient-centered outcomes focus expansion enhanced translational medicine integration)_